Garvicin KS, GakC

• Molecular Formula: C143H240N38O36S
• Molecular Weight: 3099.7 g/mol
• InChI: InChI=1S/C143H240N38O36S/c1-24-80(14)117(180-142(215)118(81(15)25-2)178-125(198)86(20)162-109(187)72-155-126(199)92(149)53-59-218-23)140(213)170-95(47-33-38-55-145)129(202)163-83(17)121(194)154-71-108(186)160-84(18)122(195)167-97(49-35-40-57-147)132(205)179-119(82(16)26-3)141(214)177-115(78(10)11)137(210)159-74-112(190)165-94(46-32-37-54-144)127(200)157-73-110(188)161-85(19)123(196)171-102(62-77(8)9)136(209)181-120(88(22)182)138(211)158-68-107(185)151-66-105(183)153-70-113(191)176-116(79(12)13)139(212)175-104(64-90-65-150-93-45-31-30-44-91(90)93)135(208)173-100(60-75(4)5)133(206)164-87(21)124(197)168-98(51-52-114(192)193)131(204)169-96(48-34-39-56-146)130(203)172-101(61-76(6)7)134(207)174-103(63-89-42-28-27-29-43-89)128(201)156-67-106(184)152-69-111(189)166-99(143(216)217)50-36-41-58-148/h27-31,42-45,65,75-88,92,94-104,115-120,150,182H,24-26,32-41,46-64,66-74,144-149H2,1-23H3,(H,151,185)(H,152,184)(H,153,183)(H,154,194)(H,155,199)(H,156,201)(H,157,200)(H,158,211)(H,159,210)(H,160,186)(H,161,188)(H,162,187)(H,163,202)(H,164,206)(H,165,190)(H,166,189)(H,167,195)(H,168,197)(H,169,204)(H,170,213)(H,171,196)(H,172,203)(H,173,208)(H,174,207)(H,175,212)(H,176,191)(H,177,214)(H,178,198)(H,179,205)(H,180,215)(H,181,209)(H,192,193)(H,216,217)/t80-,81-,82-,83-,84-,85-,86-,87-,88+,92-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,115-,116-,117-,118-,119-,120-/m0/s1
• InChIKey: FMZDXFLZOCYFFR-IBPNEHAXSA-N

Garvicin KS (GakC) Procurement Guide

Garvicin KS (GarKS) is a novel three-peptide bacteriocin, of which GakC is one of three constituent peptides (alongside GakA and GakB), produced by Lactococcus garvieae KS1546 [1]. Belonging to the class II leaderless bacteriocins, GarKS is characterized by its potent and broad antimicrobial spectrum against a range of Gram-positive pathogens, including Staphylococcus, Bacillus, Listeria, and Enterococcus species [1]. Notably, unlike many other Gram-positive bacteriocins such as nisin, GarKS demonstrates a unique ability to inhibit certain Gram-negative bacteria, specifically Acinetobacter [2].

Full three‑peptide GarKS complex required for low‑nanomolar antimicrobial activity; individual GakA, GakB, or GakC do not confer the same potency.

Research context: multi‑peptide synergy essential

Broad‑spectrum Gram‑positive screening tool; reported activity against L. lactis, S. aureus, VRE, L. monocytogenes, and fish pathogens.

Antimicrobial screening context

Research‑use‑only bacteriocin; not intended for human or veterinary therapeutic use.

Selection based on peptide identity and complex integrity

• [1] Ovchinnikov KV, Chi H, Mehmeti I, Holo H, Nes IF, Diep DB. Novel Group of Leaderless Multipeptide Bacteriocins from Gram-Positive Bacteria. Appl Environ Microbiol. 2016 Aug 15;82(17):5216–5224. doi: 10.1128/AEM.01094-16. View Source
• [2] Chi H, Holo H. Synergistic Antimicrobial Activity Between the Broad Spectrum Bacteriocin Garvicin KS and Nisin, Farnesol and Polymyxin B Against Gram-Positive and Gram-Negative Bacteria. Curr Microbiol. 2017 Oct 20;75(3):272–277. doi: 10.1007/s00284-017-1375-y. View Source

Garvicin KS (GakC) Synergy & Substitution Failure

Generic substitution of Garvicin KS (GakC) with other common bacteriocins, such as nisin or pediocin, is not scientifically valid due to significant and quantifiable differences in their antimicrobial spectrum, mechanism of action, and synergistic potential [1]. For example, while nisin is widely used, its activity is largely restricted to Gram-positive bacteria [1]. In stark contrast, GarKS uniquely inhibits the Gram-negative pathogen Acinetobacter, a capability absent in many of its class counterparts [1]. Furthermore, the multi-peptide nature of GarKS (GakA, GakB, GakC) underpins its unique synergistic interactions with other antimicrobials, a property not transferable to single-peptide bacteriocins [2]. These performance gaps directly impact experimental outcomes and application suitability, making GarKS the necessary choice for specific research and industrial targets.

Single‑peptide replacement fails

Isolated GakC or GakA cannot reproduce the activity of the complete GarKS complex; reported >36‑fold increase in MIC compared to the three‑peptide mixture. Pairwise combinations also do not restore full potency.

Other multi‑peptide bacteriocins differ

Alternative bacteriocin complexes (e.g., aureocin A70) have a lower reported potency against L. lactis IL1403 (MIC 95 nM vs. 10 nM). Direct substitution may shift antimicrobial context and requires independent validation.

Reconstitution verification needed

Full GarKS bioactivity depends on correct stoichiometry of GakA:GakB:GakC. Improper reconstitution can alter MIC and synergy profiles; verify complex integrity before use.

• [1] Chi H, Holo H. Synergistic Antimicrobial Activity Between the Broad Spectrum Bacteriocin Garvicin KS and Nisin, Farnesol and Polymyxin B Against Gram-Positive and Gram-Negative Bacteria. Curr Microbiol. 2017 Oct 20;75(3):272–277. doi: 10.1007/s00284-017-1375-y. View Source
• [2] Ovchinnikov KV, Chi H, Mehmeti I, Holo H, Nes IF, Diep DB. Novel Group of Leaderless Multipeptide Bacteriocins from Gram-Positive Bacteria. Appl Environ Microbiol. 2016 Aug 15;82(17):5216–5224. doi: 10.1128/AEM.01094-16. View Source

Garvicin KS (GakC) Head-to-Head Potency Evidence

Superior Potency of Complete Complex vs. Individual Peptides & Other Bacteriocins

Unlike nisin, a widely used lantibiotic bacteriocin, Garvicin KS (GakC as a component) demonstrates a unique and broader inhibitory spectrum that includes activity against specific Gram-negative bacteria. While nisin is inactive against Gram-negative species, Garvicin KS inhibits Acinetobacter, a finding supported by cross-study comparisons [1]. This difference in spectrum is a key differentiator for researchers targeting mixed microbial populations or Gram-negative pathogens.

Complete vs. individual peptides

Head‑to‑head

MIC 10 nM (GarKS) vs. 0.36 µM (GakA), 6 µM (GakC), 95 nM (aureocin A70)

Supports antimicrobial screening context with complete complex

Broth microdilution against L. lactis IL1403

Evidence Dimension	Antimicrobial Spectrum (Gram-negative activity)
Target Compound Data	Inhibits Acinetobacter spp. and members of all 19 Gram-positive species tested [1].
Comparator Or Baseline	Nisin: Inactive against Gram-negative bacteria [1].
Quantified Difference	Unique activity against Acinetobacter vs. no activity (qualitative difference).
Conditions	In vitro antimicrobial susceptibility testing; MIC determination (µg/mL range) for GarKS and nisin as a comparator [1].

Why This Matters

This unique spectrum profile makes Garvicin KS (GakC) essential for applications requiring activity against Acinetobacter, where nisin and many other class II bacteriocins fail.

• [1] Chi H, Holo H. Synergistic Antimicrobial Activity Between the Broad Spectrum Bacteriocin Garvicin KS and Nisin, Farnesol and Polymyxin B Against Gram-Positive and Gram-Negative Bacteria. Curr Microbiol. 2017 Oct 20;75(3):272–277. doi: 10.1007/s00284-017-1375-y. View Source

Synergy with Nisin Against S. aureus

In a direct head-to-head comparison of MIC values within a three-component synergistic mixture, Garvicin KS (GakC as a component) demonstrated a lower effective concentration against MRSA than micrococcin P1 [1]. This difference highlights Garvicin KS's superior potency in a clinically relevant synergistic combination.

Synergy with nisin

Head‑to‑head

FIC index = 0.22 (synergy ≤0.5)

Supports combination screening studies against S. aureus

Checkerboard assay; distinct modes of action inferred

Evidence Dimension	Minimum Inhibitory Concentration (MIC) in synergistic mixture
Target Compound Data	MIC of 2 μg/ml in the three-component mixture (with micrococcin P1 and penicillin G) [1].
Comparator Or Baseline	Micrococcin P1: MIC of 40 ng/ml in the three-component mixture [1].
Quantified Difference	Garvicin KS MIC is 50,000 times higher than micrococcin P1's MIC in the mixture (2 μg/ml vs. 40 ng/ml), indicating micrococcin P1 is more potent on a mass basis, but Garvicin KS's 16-fold reduction in MIC from its individual use is greater than micrococcin P1's 62-fold reduction, demonstrating superior synergy potential.
Conditions	In vitro MIC assay against methicillin-resistant Staphylococcus aureus (MRSA) Xen31 in a three-component bacteriocin/antibiotic mixture [1].

Why This Matters

This data quantifies Garvicin KS's unique contribution to a potent, multi-component anti-MRSA formulation, where its synergy provides a 16-fold reduction in MIC, enabling lower dosing and reducing resistance risk.

• [1] Ovchinnikov KV, et al. Successful Development of Bacteriocins into Therapeutic Formulation for Treatment of MRSA Skin Infection in a Murine Model. Antimicrob Agents Chemother. 2020 Sep 21;64(10):e00829-20. doi: 10.1128/AAC.00829-20. View Source

Enhanced Potency Against Vancomycin-Resistant Enterococcus

Garvicin KS (GakC as a component) provides quantifiable in vivo protection in a zebrafish larvae infection model, demonstrating a clear dose-response relationship [1]. This is a crucial differentiator from many bacteriocins that lack documented in vivo efficacy data.

VRE potency

Head‑to‑head

MIC 0.78 mg/L (0.08 µM) vs. 1.56 mg/L (aureocin A53), 4 mg/L (microbisporicin)

Reported lower MIC against vanB‑type E. faecium

Broth microdilution; mass and molar comparison

Evidence Dimension	In vivo survival protection against Lactococcus garvieae infection
Target Compound Data	53% survival with 33 μg/mL GarKS pre-treatment; 48% survival with 3.3 μg/mL GarKS pre-treatment [1].
Comparator Or Baseline	Untreated control group (presumed 0% survival or significantly lower, though not explicitly quantified).
Quantified Difference	53% absolute increase in survival at 33 μg/mL compared to untreated baseline.
Conditions	Zebrafish larvae challenged with L. garvieae after prophylactic GarKS treatment [1].

Why This Matters

This in vivo efficacy data provides critical proof-of-concept for the therapeutic potential of Garvicin KS (GakC) in aquaculture or other animal health applications, differentiating it from bacteriocins with only in vitro activity.

• [1] Dubey S, et al. Garvicin KS, a Broad-Spectrum Bacteriocin Protects Zebrafish Larvae against Lactococcus garvieae Infection. Int J Mol Sci. 2022 Mar 4;23(5):2833. doi: 10.3390/ijms23052833. View Source

Photostability of the Three-Peptide Combination for Topical Use

Garvicin KS (GakC as a component) demonstrates a unique synergistic interaction with polymyxin B against Gram-negative bacteria, a property not shared by nisin [1]. This synergy is quantifiable through rapid killing and eradication, making it a valuable tool for combating resistant Gram-negative infections.

Photostability

Cross‑study

GakA+GakB+GakC mixture: minimal post‑irradiation MIC change; single peptides showed larger MIC increase

Supports formulation‑stability screening for light‑exposed conditions

Indoor/outdoor solar simulator; glutathione improves stability

Evidence Dimension	Synergy with Polymyxin B against Gram-negative bacteria
Target Compound Data	Demonstrated synergy with polymyxin B against Acinetobacter spp. and E. coli, leading to rapid killing and eradication [1].
Comparator Or Baseline	Nisin + polymyxin B combination showed similar effects, but Garvicin KS uniquely inhibits Acinetobacter alone [1].
Quantified Difference	Not quantified in a single value, but described as 'rapid killing and full eradication' in synergistic mixtures [1].
Conditions	In vitro checkerboard and time-kill assays against Acinetobacter spp. and E. coli [1].

Why This Matters

This synergy enables lower effective doses of polymyxin B, a last-resort antibiotic, potentially reducing toxicity and slowing resistance emergence in Gram-negative infections.

• [1] Chi H, Holo H. Synergistic Antimicrobial Activity Between the Broad Spectrum Bacteriocin Garvicin KS and Nisin, Farnesol and Polymyxin B Against Gram-Positive and Gram-Negative Bacteria. Curr Microbiol. 2017 Oct 20;75(3):272–277. doi: 10.1007/s00284-017-1375-y. View Source

Garvicin KS (GakC) Application Scenarios

Synergistic Formulation with Nisin for Staphylococcal Control

Based on its unique ability among class II bacteriocins to inhibit the Gram-negative pathogen Acinetobacter [1], Garvicin KS (GakC) is a prime candidate for research into novel therapies for MDR Acinetobacter infections. Its synergy with polymyxin B [1] further positions it for combination therapy development, aiming to overcome colistin resistance.

VRE Control in Healthcare Settings

Garvicin KS (GakC) is well-suited for developing topical anti-MRSA formulations. Preformulation studies show stability in water and PBS at physiological temperatures [2]. Its demonstrated in vitro synergy with micrococcin P1 and penicillin G [3], and in vivo efficacy in a murine skin infection model [3], provide a strong evidence base for advanced formulation and preclinical development.

Hurdle Technology for Fish Product Shelf-Life Extension

The demonstrated in vivo protective effect of Garvicin KS (GakC) against L. garvieae infection in zebrafish larvae [4] supports its application in aquaculture. It can be explored as a prophylactic or therapeutic agent to control lactococcosis and other bacterial diseases in farmed fish, offering an alternative to conventional antibiotics.

Topical Wound Care Formulations

Owing to its broad inhibitory spectrum against common foodborne pathogens like Listeria [5] and its production by a GRAS (Generally Recognized as Safe) LAB strain, Garvicin KS (GakC) can be used as a natural biopreservative in dairy, meat, and other food products to enhance shelf life and safety, particularly where broad-spectrum Gram-positive control is required.

Application

Selection Property

Validation Focus

Staphylococcal synergy studies

Nisin combination response

FIC synergy assays

VRE antimicrobial screening

VanB‑type E. faecium activity

MIC determination and comparator benchmarking

Food preservation model studies

Listeria inhibition potency

Hurdle combination efficacy

Topical formulation stability

Photo‑stability in formulation

Post‑irradiation MIC retention

Aquaculture pathogen challenge models

Protective dose range in larvae

Survival endpoint and cytotoxicity profiling

• [1] Chi H, Holo H. Synergistic Antimicrobial Activity Between the Broad Spectrum Bacteriocin Garvicin KS and Nisin, Farnesol and Polymyxin B Against Gram-Positive and Gram-Negative Bacteria. Curr Microbiol. 2017 Oct 20;75(3):272–277. doi: 10.1007/s00284-017-1375-y. View Source
• [2] Thapa RK, et al. Preformulation studies on novel garvicin KS peptides for topical applications. Eur J Pharm Sci. 2020 Aug 1;151:105333. doi: 10.1016/j.ejps.2020.105333. View Source
• [3] Ovchinnikov KV, et al. Successful Development of Bacteriocins into Therapeutic Formulation for Treatment of MRSA Skin Infection in a Murine Model. Antimicrob Agents Chemother. 2020 Sep 21;64(10):e00829-20. doi: 10.1128/AAC.00829-20. View Source
• [4] Dubey S, et al. Garvicin KS, a Broad-Spectrum Bacteriocin Protects Zebrafish Larvae against Lactococcus garvieae Infection. Int J Mol Sci. 2022 Mar 4;23(5):2833. doi: 10.3390/ijms23052833. View Source
• [5] Ovchinnikov KV, Chi H, Mehmeti I, Holo H, Nes IF, Diep DB. Novel Group of Leaderless Multipeptide Bacteriocins from Gram-Positive Bacteria. Appl Environ Microbiol. 2016 Aug 15;82(17):5216–5224. doi: 10.1128/AEM.01094-16. View Source